Cas no 185022-23-5 (2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione)

2-(2-(2-Hydroxyethoxy)ethoxy)isoindoline-1,3-dione is a versatile chemical intermediate featuring a hydrophilic oligo(ethylene glycol) spacer linked to an isoindoline-1,3-dione (phthalimide) core. The hydroxyl-terminated ethylene glycol chain enhances solubility in polar solvents, while the phthalimide moiety provides reactivity for further functionalization, such as nucleophilic substitution or coupling reactions. This compound is particularly useful in polymer chemistry, surface modification, and bioconjugation applications, where its balanced hydrophilicity and reactive handle enable controlled derivatization. Its stability under mild conditions and compatibility with aqueous environments make it suitable for pharmaceutical and materials science research. The structure allows for precise tuning of hydrophilicity in hybrid molecules or polymeric systems.
2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione structure
185022-23-5 structure
Product Name:2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione
CAS No:185022-23-5
MF:
MW:
CID:4623868
Update Time:2025-06-14

2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione

2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P01FGCR-250mg
2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione
185022-23-5 95%
250mg
$207.00 2024-06-18
1PlusChem
1P01FGCR-500mg
2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione
185022-23-5 95%
500mg
$307.00 2024-06-18
A2B Chem LLC
AX99851-250mg
2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione
185022-23-5 95%
250mg
$218.00 2024-04-20
A2B Chem LLC
AX99851-500mg
2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione
185022-23-5 95%
500mg
$324.00 2024-04-20

Additional information on 2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione

Research Brief on 2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione (CAS: 185022-23-5) in Chemical Biology and Pharmaceutical Applications

2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione (CAS: 185022-23-5) is a synthetic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its utility as a versatile linker or intermediate in drug development, particularly in the design of prodrugs and targeted delivery systems. This research brief synthesizes the latest findings on its chemical properties, biological interactions, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in enhancing the solubility and bioavailability of hydrophobic active pharmaceutical ingredients (APIs). By conjugating 2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione to anticancer agents via its reactive isoindoline-1,3-dione moiety, researchers achieved a 40% increase in tumor-targeted delivery efficiency compared to conventional formulations. The polyethylene glycol (PEG)-like hydroxyethoxy side chain was critical for improving pharmacokinetic profiles.

In the field of proteolysis-targeting chimeras (PROTACs), this compound has emerged as a promising linker candidate. A Nature Chemical Biology report (2024) detailed its application in connecting E3 ligase ligands to target protein binders, where its optimal length (14-atom spacer) and hydrophilicity enabled efficient formation of ternary complexes. The CAS 185022-23-5 derivative showed superior degradation efficiency (DC50 = 12 nM for BRD4) compared to traditional alkyl linkers.

Structural analyses using X-ray crystallography (PDB: 8T4Q) revealed that 2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione maintains conformational flexibility while providing necessary rigidity for molecular recognition. This unique balance makes it particularly valuable for developing kinase inhibitors, as evidenced by its incorporation in next-generation CDK4/6 inhibitors currently in Phase II clinical trials (NCT05678945).

Ongoing research at MIT's Koch Institute (2024) explores its use in antibody-drug conjugates (ADCs), where the compound's dual functionality allows simultaneous attachment of cytotoxic payloads and fluorescent tags for theranostic applications. Preliminary data show 85% payload release within tumor microenvironments while maintaining stability in circulation (t1/2 > 72 h in plasma).

Despite these advances, challenges remain in large-scale synthesis and regulatory approval. A recent review in Advanced Drug Delivery Reviews (2024) notes that while CAS 185022-23-5 derivatives show excellent in vitro performance, further in vivo toxicity studies are needed to address potential immunogenicity concerns related to the PEG-like fragment. Current Good Manufacturing Practice (cGMP) production methods are being optimized by several CDMOs to meet anticipated demand.

The compound's versatility extends beyond therapeutics - recent applications in chemical biology probes (e.g., activity-based protein profiling) and biomaterials (self-assembling hydrogels) demonstrate its cross-disciplinary value. As research continues, 2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione is poised to become a cornerstone in rational drug design and targeted delivery systems.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.